2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride
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Overview
Description
“2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride” is a chemical compound with the CAS Number: 6314-53-0 . It has a molecular weight of 208.09 and is typically found in powder form . It is used as a synthetic intermediate in the synthesis of capsaicin analogs, which exhibit potential analgesic activity . It is also used as a reagent in the synthesis of imidazolyl arylamides as inhibitors of CYP24A1 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code: 1S/C8H10ClNO.ClH/c9-7-3-1-6(2-4-7)8(11)5-10;/h1-4,8,11H,5,10H2;1H . This code provides a unique representation of its molecular structure.Physical and Chemical Properties Analysis
“this compound” is a powder at room temperature . The predicted boiling point is 438.8±40.0 °C , and the predicted density is 1.229±0.06 g/cm3 at 20 °C under a pressure of 760 Torr .Scientific Research Applications
Analytical Chemistry and Identification Techniques
2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride has been studied in the context of analytical chemistry, particularly in the identification and synthesis of related compounds. For instance, in the identification of bk-2C-B, a variety of analytical techniques including nuclear magnetic resonance spectroscopy, gas and liquid chromatography, and high-resolution mass spectrometry were employed. These techniques are essential for confirming the identity of chemical substances, suggesting the importance of this compound in analytical applications (Power et al., 2015).
Pharmaceutical Research
In pharmaceutical research, derivatives of this compound have been investigated. For example, the synthesis and biological properties of related compounds, such as 2-(4-chlorophenyl)-3-morpholin-4-yl-(4-alkoxyphenyl)alkanol hydrochlorides, have been explored. These compounds exhibited pronounced anticonvulsive activities, highlighting the potential pharmaceutical applications of derivatives of this compound in developing new medications (Papoyan et al., 2011).
Chemical Synthesis and Material Science
The compound has relevance in the field of chemical synthesis and material science. Studies have been conducted on the synthesis of novel compounds using this compound as a precursor or a related compound. These studies contribute to the development of new materials and chemicals with potential applications in various industries (Moskvina et al., 2015).
Environmental Studies
This compound is also pertinent in environmental studies, particularly in the analysis of environmental pollutants and their metabolites. For instance, research has focused on the metabolism of related compounds in biological systems, which is critical for understanding the environmental impact and degradation pathways of these substances (Gold & Brunk, 1982).
Safety and Hazards
This compound is associated with several hazard statements: H315, H319, H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These codes correspond to specific safety and handling guidelines as defined by the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
Biochemical Analysis
Biochemical Properties
2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it can act as a substrate for certain aminotransferases, facilitating the transfer of amino groups in metabolic pathways. Additionally, it may interact with proteins involved in signal transduction, potentially influencing cellular responses to external stimuli .
Cellular Effects
The effects of this compound on cells are diverse. It can influence cell signaling pathways, gene expression, and cellular metabolism. For example, it may modulate the activity of kinases and phosphatases, leading to altered phosphorylation states of key signaling proteins. This can result in changes in gene expression profiles and metabolic fluxes within the cell .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. It can bind to active sites of enzymes, either inhibiting or activating their catalytic functions. Additionally, it may interact with transcription factors, influencing gene expression by altering their binding affinity to DNA .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard storage conditions, but it may degrade under extreme pH or temperature conditions. Long-term exposure to the compound can lead to cumulative effects on cellular function, including potential alterations in cell viability and proliferation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal impact on physiological functions, while higher doses can lead to significant biochemical and physiological changes. Toxic or adverse effects, such as hepatotoxicity or nephrotoxicity, may be observed at high doses .
Metabolic Pathways
This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450s, leading to the formation of various metabolites. These metabolites may further participate in biochemical reactions, influencing metabolic flux and the levels of specific metabolites within the cell .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It may interact with specific transporters or binding proteins, facilitating its movement across cellular membranes. The compound’s localization and accumulation can affect its activity and function within different cellular compartments .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can influence its interactions with other biomolecules and its overall biochemical effects .
Properties
IUPAC Name |
2-amino-2-(4-chlorophenyl)ethanol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNO.ClH/c9-7-3-1-6(2-4-7)8(10)5-11;/h1-4,8,11H,5,10H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYSCNYFGCTZKFU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CO)N)Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1432682-01-3 |
Source
|
Record name | 2-amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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